Cas no 329932-88-9 (3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid)
3-[(4-Phenylpiperazin-1-yl)sulfonyl]benzoic acid is a sulfonamide-based benzoic acid derivative featuring a phenylpiperazine moiety. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of biologically active molecules targeting neurological and cardiovascular systems. Its structural characteristics—a sulfonyl linker connecting a benzoic acid core to a phenylpiperazine group—impart favorable physicochemical properties, including balanced lipophilicity and hydrogen-bonding capacity, which may enhance membrane permeability and target engagement. The benzoic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, or metal-coordinating complexes. This compound is of interest in structure-activity relationship (SAR) studies for optimizing ligand-receptor interactions, particularly in GPCR-related research. Its purity and stability under standard laboratory conditions make it suitable for exploratory synthetic applications.
329932-88-9 structure
Product Name:3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid
CAS No:329932-88-9
MF:C17H18N2O4S
MW:346.400823116302
CID:2113345
PubChem ID:690611
Update Time:2025-07-02
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4-phenyl-1-piperazinyl)sulfonyl]Benzoic acid
- 3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid
- 329932-88-9
- Oprea1_472380
- CS-0218294
- MFCD01197461
- G42931
- 3-(4-Phenyl-piperazine-1-sulfonyl)-benzoic acid
- AG-690/13703660
- DA-24534
- Z45618659
- AKOS000114920
- 3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoicacid
- EN300-00530
- 3-(4-phenylpiperazin-1-yl)sulfonylbenzoic acid
- Oprea1_109077
- HMS1761D07
-
- Inchi: 1S/C17H18N2O4S/c20-17(21)14-5-4-8-16(13-14)24(22,23)19-11-9-18(10-12-19)15-6-2-1-3-7-15/h1-8,13H,9-12H2,(H,20,21)
- InChI Key: XPDAYARHVAIRCS-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(=O)O)C=1)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 346.09872823Da
- Monoisotopic Mass: 346.09872823Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 86.3Ų
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288964-50mg |
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid |
329932-88-9 | 98% | 50mg |
¥1857 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288964-100mg |
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid |
329932-88-9 | 98% | 100mg |
¥2781 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288964-250mg |
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid |
329932-88-9 | 98% | 250mg |
¥4277 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288964-500mg |
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid |
329932-88-9 | 98% | 500mg |
¥7387 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288964-1g |
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid |
329932-88-9 | 98% | 1g |
¥12333 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288964-2.5g |
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid |
329932-88-9 | 98% | 2.5g |
¥19310 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288964-5g |
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid |
329932-88-9 | 98% | 5g |
¥35694 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14338-1G |
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid |
329932-88-9 | 95% | 1g |
¥ 2,171.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14338-5G |
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid |
329932-88-9 | 95% | 5g |
¥ 6,600.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14338-10G |
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid |
329932-88-9 | 95% | 10g |
¥ 9,787.00 | 2023-04-13 |
3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
329932-88-9 (3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid) Related Products
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